Cas no 1804315-80-7 (2-Hydroxy-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine)

• Product Name: 2-Hydroxy-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine
• CAS No: 1804315-80-7
• MF: C₇H₅F₃N₂O₄
• MW: 238.120812177658
• CID: 4830447
• Update Time: 2025-07-21

2-Hydroxy-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5F3N2O4/c1-3-2-4(12(14)15)5(13)11-6(3)16-7(8,9)10/h2H,1H3,(H,11,13)
• InChI Key： ITPFJVKMSIGGEC-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)C=C(C(N1)=O)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 405
• XLogP3: 1.6
• Topological Polar Surface Area: 84.2

Additional information on 2-Hydroxy-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine

Comprehensive Analysis of 2-Hydroxy-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804315-80-7)

2-Hydroxy-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804315-80-7) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a nitro group, a hydroxy group, and a trifluoromethoxy moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in sustainable chemistry and green synthesis.

The molecular structure of 2-Hydroxy-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine includes a pyridine ring substituted with electron-withdrawing groups, which influences its reactivity and stability. This characteristic is critical for its use in cross-coupling reactions and heterocyclic chemistry, topics frequently searched in academic and industrial forums. The presence of the trifluoromethoxy group enhances its lipophilicity, a property highly valued in the design of bioactive compounds with improved membrane permeability.

Recent studies highlight the role of nitropyridine derivatives like CAS No. 1804315-80-7 in developing antimicrobial agents and enzyme inhibitors. These applications resonate with global concerns about antibiotic resistance and the need for novel therapeutic strategies. Additionally, the compound’s nitro group offers opportunities for further functionalization, a key focus area in medicinal chemistry discussions on platforms like PubMed and ResearchGate.

From a synthetic perspective, 2-Hydroxy-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine is often prepared via nitration reactions or nucleophilic substitution of precursor pyridines. Optimizing these processes to achieve higher yields and purity is a common challenge addressed in process chemistry literature. The compound’s solubility and stability under various pH conditions are also frequently explored topics, as they impact its utility in formulation development.

Environmental and safety considerations are paramount when working with nitroaromatic compounds. While CAS No. 1804315-80-7 is not classified as hazardous, proper handling protocols are emphasized in laboratory safety guidelines. This aligns with the growing demand for eco-friendly chemical practices and waste reduction in synthetic workflows, topics trending in green chemistry communities.

In agrochemical research, derivatives of 2-Hydroxy-5-methyl-3-nitro-6-(trifluoromethoxy)pyridine are investigated for their potential as herbicides or pesticides. The trifluoromethoxy group is known to enhance bioactivity, a feature leveraged in modern crop protection solutions. This connects with broader discussions on food security and sustainable agriculture, frequently searched keywords in agricultural science databases.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC, techniques central to quality control in chemical manufacturing. Researchers often query optimal analytical methods for nitropyridines, reflecting the importance of precise quantification in R&D workflows.

Future directions for CAS No. 1804315-80-7 may include exploration in material science, such as its incorporation into organic electronic materials, given the pyridine ring’s electron-accepting properties. This aligns with interest in advanced functional materials for optoelectronics and catalysis, areas gaining traction in scientific literature.